Cas no 1805146-79-5 (Methyl 3-(aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1805146-79-5
• MF: C₁₀H₁₁F₃N₂O₄
• MW: 280.200553178787
• CID: 4839870
• Update Time: 2025-05-26

Methyl 3-(aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H11F3N2O4/c1-17-8-5(4-14)7(19-10(11,12)13)3-6(15-8)9(16)18-2/h3H,4,14H2,1-2H3
• InChI Key： PDSXEMFFIHFPRL-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)N=C(C=1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.4
• Topological Polar Surface Area: 83.7

Additional information on Methyl 3-(aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate

Recent Advances in the Study of Methyl 3-(aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1805146-79-5)

Methyl 3-(aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1805146-79-5) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has been the subject of recent studies aimed at exploring its pharmacological properties and synthetic utility. The following research brief consolidates the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and optimization of Methyl 3-(aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate, with particular emphasis on its role as a key intermediate in the development of novel therapeutic agents. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, to achieve high yields and purity of the compound. The presence of the trifluoromethoxy group has been noted for its potential to enhance the metabolic stability and bioavailability of drug candidates, making this compound a valuable scaffold in medicinal chemistry.

In addition to its synthetic applications, Methyl 3-(aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its interaction with specific enzyme targets, particularly those involved in inflammatory and neurodegenerative pathways. For instance, the compound has shown inhibitory effects on certain kinases and proteases, suggesting its potential as a lead compound for the treatment of diseases such as cancer and Alzheimer's disease. These findings are supported by molecular docking studies, which reveal favorable binding interactions between the compound and target proteins.

Further research has explored the pharmacokinetic and toxicological profiles of Methyl 3-(aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate. Studies conducted in animal models have indicated moderate bioavailability and a favorable safety profile at therapeutic doses. However, challenges remain in optimizing the compound's solubility and tissue penetration, which are critical for its efficacy in vivo. Researchers are currently investigating prodrug strategies and formulation technologies to address these limitations and enhance the compound's therapeutic potential.

The versatility of Methyl 3-(aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate is further evidenced by its application in the development of fluorescent probes and imaging agents. The compound's structural features, particularly the aminomethyl group, allow for facile conjugation with fluorophores and other reporter molecules. This has enabled its use in bioimaging studies, where it serves as a tool for visualizing cellular processes and tracking drug distribution in real-time. Such applications underscore the compound's utility beyond traditional drug development, extending into diagnostic and research tools.

In conclusion, Methyl 3-(aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1805146-79-5) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and therapeutic potential highlight its significance as a scaffold for drug discovery. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for clinical translation. The compound's unique structural features and multifunctional capabilities position it as a valuable asset in the pursuit of innovative treatments for complex diseases.